Cas no 67026-34-0 (N''-cyano-N'-(propan-2-yl)-N-(pyridin-3-yl)guanidine)

• Product Name: N''-cyano-N'-(propan-2-yl)-N-(pyridin-3-yl)guanidine
• CAS No: 67026-34-0
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 1715428
• PubChem ID: 3050751
• Update Time: 2025-11-06

N''-cyano-N'-(propan-2-yl)-N-(pyridin-3-yl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1-cyano-2-(1-methylethyl)-3-pyridin-3-ylguanidine
• 1-cyano-2-propan-2-yl-3-pyridin-3-ylguanidine
• guanidine, N-cyano-N''-(1-methylethyl)-N'-3-pyridinyl-
• N''-Cyano-N-propan-2-yl-N'-pyridin-3-ylguanidine
• CLHNOAUGSNXENE-UHFFFAOYSA-N
• 67026-34-0
• N-Cyano-N'-(1-methylethyl)-N''-3-pyridinylguanidine
• N'-cyano-N-isopropyl-N'-3-pyridylguanidine
• DTXSID40985882
• Guanidine, N-cyano-N'-(1-methylethyl)-N''-3-pyridinyl-
• BRN 0479297
• SCHEMBL11165563
• AKOS027218328
• CHEMBL87201
• Z1509175501
• N''-cyano-N'-(propan-2-yl)-N-(pyridin-3-yl)guanidine
• EN300-257145
• Guanidine, 2-cyano-1-isopropyl-3-(3-pyridyl)-

• Inchi： 1S/C10H13N5/c1-8(2)14-10(13-7-11)15-9-4-3-5-12-6-9/h3-6,8H,1-2H3,(H2,13,14,15)
• InChI Key： CLHNOAUGSNXENE-UHFFFAOYSA-N
• SMILES： N(=C(/NC#N)\NC1C=NC=CC=1)/C(C)C

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.1Ų

Additional information on N''-cyano-N'-(propan-2-yl)-N-(pyridin-3-yl)guanidine

N''-cyano-N'-(propan-2-yl)-N-(pyridin-3-yl)guanidine: A Comprehensive Overview

N''-cyano-N'-(propan-2-yl)-N-(pyridin-3-yl)guanidine, also known by its CAS registry number CAS 67026-34-0, is a compound of significant interest in the fields of organic chemistry and materials science. This guanidine derivative has garnered attention due to its unique structural properties and potential applications in various industries. The compound is characterized by its guanidine backbone, which serves as a versatile platform for functionalization, and its substituents, including a cyano group, an isopropyl group, and a pyridine ring. These substituents contribute to the compound's electronic properties, stability, and reactivity.

The synthesis of N''-cyano-N'-(propan-2-yl)-N-(pyridin-3-yl)guanidine typically involves multi-step organic reactions, often leveraging the reactivity of guanidines under specific conditions. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This approach has been particularly effective in forming the carbon-nitrogen bonds required for the guanidine framework. The compound's stability under various conditions has also been a focus of research, with findings indicating that it exhibits good thermal stability and resistance to hydrolysis under mild conditions.

In terms of applications, N''-[cyano]-N'-[propane]-N-[pyridine]guanidine has shown promise in several areas. In the pharmaceutical industry, its guanidine core makes it a potential candidate for drug design, particularly in targeting protein-protein interactions or enzyme active sites. Recent research has highlighted its ability to act as a scaffold for bioactive molecules, with studies demonstrating moderate inhibitory activity against certain kinases. Additionally, the compound's electronic properties make it a viable candidate for use in organic electronics, such as field-effect transistors or light-emitting diodes.

The structural versatility of CAS 6702634 also extends to its role in materials science. Researchers have investigated its potential as a precursor for advanced materials, such as high-performance polymers or hybrid organic-inorganic composites. Its ability to form hydrogen bonds and coordinate with metal ions makes it an attractive building block for constructing supramolecular assemblies or functional materials with tailored properties.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Density functional theory (DFT) calculations have provided insights into its electronic structure, revealing that the cyano group significantly influences the compound's electron-withdrawing capacity. This characteristic is crucial for applications requiring electron-deficient systems, such as in catalysis or energy storage devices.

In conclusion, N''-[cyano]-N'-[propane]-N-[pyridine]guanidine represents a valuable addition to the arsenal of functional molecules available to chemists and materials scientists. Its unique combination of structural features and tunable properties positions it as a promising candidate for diverse applications across multiple disciplines. As research continues to uncover new aspects of this compound's behavior and utility, it is likely to play an increasingly important role in both academic and industrial settings.